4(3H)-Quinazolinone, 2-methyl-6-nitro-3-phenyl-

• IUPAC Name: 2-methyl-6-nitro-3-phenylquinazolin-4-one
• InChI: InChI=1S/C15H11N3O3/c1-10-16-14-8-7-12(18(20)21)9-13(14)15(19)17(10)11-5-3-2-4-6-11/h2-9H,1H3
• InChI Key: YDXJOYOUVJVSFG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=C(C=C2)[N+](=O)[O-])C(=O)N1C3=CC=CC=C3
• Molecular Formula: C15H11N3O3
• DSSTOX Substance ID: DTXSID00478341
• Molecular Weight: 281.27 g/mol
• CAS No.: 966-91-6

Description

4(3H)-Quinazolinone, 2-methyl-6-nitro-3-phenyl- is a useful research compound. Its molecular formula is C15H11N3O3 and its molecular weight is 281.27 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Application in Dyeing

4(3H)-Quinazolinone derivatives, particularly 2-methyl-6-nitro-3-phenyl-, have been explored for their synthesis and application in dyeing. Research has shown their utility in creating styryl and azo disperse dyes for polyester, where they are derived from 6-nitro substituted 3-aryl-2-methyl-4(3H)-quinazolinones. Although these dyes exhibit a range of colors and are applicable to polyester, their fastness properties were found to be less satisfactory (Bhatti & Seshadri, 2004).

Corrosion Inhibition

Another significant application is in corrosion inhibition, where novel quinazolinone derivatives have demonstrated effectiveness as corrosion inhibitors for mild steel in acidic environments. These inhibitors operate through chemical adsorption, forming a protective layer on the metal surface. Their performance, interestingly, decreases with increasing temperature, indicating temperature-dependent efficiency (Errahmany et al., 2020).

Heterocyclic Monoazo Acid Dyes

Further research into quinazolinone-based acid dyes reveals their synthesis from 3-(4-aminophenyl)-7-nitro-2-phenylquinazolin-4(3H)-one, yielding colors like purple, red, orange, and brown. These dyes show good dye bath exhaustion on various fibers and possess moderate to very good fastness properties, highlighting their potential in textile applications (Parekh, Lokh, & Wala, 2012).

Antimicrobial Activities

The antimicrobial potential of 4(3H)-quinazolinone derivatives has been explored, with some compounds exhibiting notable antibacterial and antifungal activities. These studies provide a foundation for further research into the therapeutic applications of these compounds (Gupta, Kashaw, Jatav, & Mishra, 2008).

Molecular Docking and DNA Interaction

Recent studies have also looked into the DNA photo-disruptive properties of 3-amino-2-methyl-quinazolin-4(3H)-ones, showcasing their potential in photodynamic therapeutics. These compounds exhibit varying degrees of photo-activity towards plasmid DNA under different UV irradiations, which can be leveraged for developing new therapeutic agents (Mikra et al., 2022).